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Compound of Interest

Compound Name: 1-Phenylpentane-2,4-dione

Cat. No.: B1581628 Get Quote

For Immediate Release

[Shanghai, CN] – This whitepaper serves as an in-depth technical guide for researchers,

scientists, and drug development professionals on the chemical and physical properties of 1-
Phenylpentane-2,4-dione. This document provides a comprehensive overview of its

fundamental characteristics, analytical methodologies for its characterization, and its emerging

applications in various scientific fields.

Core Compound Identification
1-Phenylpentane-2,4-dione is a beta-dicarbonyl compound featuring a phenyl substituent.

This structural motif imparts specific chemical reactivity and physical properties that are of

interest in organic synthesis and materials science. The definitive identifiers for this compound

are crucial for accurate sourcing, experimentation, and regulatory compliance.
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Property Value Source(s)

CAS Number 3318-61-4 [1][2]

Molecular Formula C₁₁H₁₂O₂ [1][2]

Molecular Weight 176.21 g/mol [1]

Alternate Names 2,4-Pentanedione, 1-phenyl- [2]

Boiling Point 277.7 °C

InChI Key
NROOHYGFTHTDFF-

UHFFFAOYSA-N
[2]

Physicochemical Properties and Synthesis
Overview
1-Phenylpentane-2,4-dione is a molecule noted for its light-absorbing properties, making it a

candidate for applications in solar energy as an efficient absorber of solar radiation. Its potential

use as an electron donor in polymer solar cells stems from its ability to act as both a chelate

and a light absorber. While specific, detailed synthesis protocols are proprietary and vary by

manufacturer, the general synthesis of β-dicarbonyl compounds often involves Claisen

condensation or related reactions. For instance, the synthesis of a related compound, 1-

phenylpentane-1,3-dione, can be achieved from 1-Pentyn-3-one, 1-phenyl-.

Analytical Characterization: High-Performance
Liquid Chromatography (HPLC)
Accurate analysis of 1-Phenylpentane-2,4-dione is critical for quality control and research

applications. High-Performance Liquid Chromatography (HPLC) is a robust method for its

separation and quantification.

Experimental Protocol: Reverse-Phase HPLC Analysis
This protocol outlines a general method for the analysis of 1-Phenylpentane-2,4-dione.[2]

Objective: To separate and quantify 1-Phenylpentane-2,4-dione using reverse-phase HPLC.
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Materials:

1-Phenylpentane-2,4-dione standard

Acetonitrile (MeCN), HPLC grade

Water, HPLC grade

Phosphoric acid (or formic acid for MS-compatible methods)

Newcrom R1 HPLC column or equivalent C18 column

Instrumentation:

HPLC system with a UV detector

Data acquisition and processing software

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile

(MeCN), water, and a small amount of phosphoric acid. For Mass Spectrometry (MS)

compatible applications, replace phosphoric acid with formic acid. The exact ratio should be

optimized for the specific column and system.

Standard Solution Preparation: Prepare a stock solution of 1-Phenylpentane-2,4-dione in a

suitable solvent (e.g., acetonitrile). Prepare a series of working standards by diluting the

stock solution to known concentrations.

Sample Preparation: Dissolve the sample containing 1-Phenylpentane-2,4-dione in the

mobile phase or a compatible solvent. Filter the sample through a 0.45 µm syringe filter

before injection.

Chromatographic Conditions:

Column: Newcrom R1 or equivalent C18 column

Mobile Phase: Acetonitrile/Water/Acid mixture
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Flow Rate: 1.0 mL/min (typical, may require optimization)

Injection Volume: 10 µL (typical, may require optimization)

Detection: UV at a wavelength appropriate for the analyte (e.g., 254 nm)

Data Analysis:

Identify the peak corresponding to 1-Phenylpentane-2,4-dione based on the retention

time of the standard.

Quantify the amount of 1-Phenylpentane-2,4-dione in the sample by comparing its peak

area to a calibration curve generated from the working standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dione: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581628#cas-number-and-molecular-weight-of-1-
phenylpentane-2-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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